Cas no 1260022-84-1 (3-Bromo-2-ethylphenol)
3-Bromo-2-ethylphenol structure
Product Name:3-Bromo-2-ethylphenol
CAS No:1260022-84-1
MF:C8H9BrO
MW:201.060461759567
CID:2113497
PubChem ID:18964087
Update Time:2024-03-01
3-Bromo-2-ethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-ethylPhenol
- JGZOKGXRMVJYEO-UHFFFAOYSA-N
- MB23614
- 3-Bromo-2-ethylphenol
-
- Inchi： 1S/C8H9BrO/c1-2-6-7(9)4-3-5-8(6)10/h3-5,10H,2H2,1H3
- InChI Key： JGZOKGXRMVJYEO-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1CC)O
Computed Properties
- Exact Mass: 199.98368g/mol
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2
3-Bromo-2-ethylphenol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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